7-Hydroxy-6-phenyl-4H-thieno[3,2-b]

• Molecular Formula: C13H9NO2S
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 7-hydroxy-6-phenyl-4H-thieno[3,2-b]pyridin-5-one
• InChI: InChI=1S/C13H9NO2S/c15-11-10(8-4-2-1-3-5-8)13(16)14-9-6-7-17-12(9)11/h1-7H,(H2,14,15,16)
• InChI Key: IHPTWNRIWNMNSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C3=C(C=CS3)NC2=O)O

Description

7-Hydroxy-6-phenyl-4H-thieno[3,2-b] is a heterocyclic compound featuring a thieno[3,2-b] core fused with a phenyl group at position 6 and a hydroxyl substituent at position 5. For instance, synthetic routes for similar compounds often involve palladium-catalyzed cross-coupling reactions, such as Stille or Suzuki couplings, to introduce aryl or heteroaryl substituents . The hydroxyl and phenyl groups in this compound likely influence its electronic properties, solubility, and thermal stability, making it a candidate for applications in organic electronics or bioactive systems.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure and Substituent Effects

• Thieno[3,2-b]thiophene Derivatives: Compounds like 2,5-di(thiophen-2-yl)thieno[3,2-b]thiophene () lack hydroxyl groups but feature thiophene substituents. These exhibit strong π-conjugation, enhancing charge transport for p-type semiconductors .
• BTBT Tetraoxides: Oxidized [1]benzothieno[3,2-b][1]benzothiophene (BTBTTO) derivatives () show improved optical and thermal properties compared to non-oxidized analogs. Similarly, the hydroxyl group in 7-Hydroxy-6-phenyl-4H-thieno[3,2-b] could enhance electron-withdrawing characteristics or intermolecular hydrogen bonding, impacting solid-state packing .

Electronic and Optical Properties

Thieno[3,2-b] derivatives are renowned for their semiconducting behavior. For example:

• Band Gap Modulation: Thieno[3,2-b]thiophene-phenyl hybrids () exhibit UV-vis absorption maxima (~350–400 nm), suggesting band gaps suitable for organic photovoltaics. The hydroxyl group in 7-Hydroxy-6-phenyl-4H-thieno[3,2-b] may redshift absorption due to electron donation or conjugation extension.
• Charge Transport : Phenyl-substituted analogs demonstrate hole mobility >0.1 cm²/V·s, typical of p-type materials. Hydroxyl groups could introduce trap states or enhance interfacial interactions in device architectures .

Thermal Stability and Morphological Properties

• Thermogravimetric Analysis (TGA): Thieno[3,2-b]thiophene derivatives () show decomposition temperatures >300°C, indicating robustness for device processing. Hydroxyl groups may lower thermal stability slightly due to possible dehydration but improve glass transition temperatures (Tg), as seen in indolo[3,2-b]carbazole derivatives () .
• Crystallinity : Phenyl groups promote π-π stacking, whereas hydroxyl substituents may disrupt crystallinity, favoring amorphous phases for flexible electronics.

Data Comparison Table

Compound	Core Structure	Key Substituents	λmax (nm)	Td (°C)	Application	Reference
2,5-Di(thiophen-2-yl)-thieno[3,2-b]thiophene	Thieno[3,2-b]thiophene	Thiophene	380	320	p-Type Semiconductor
BTBT Tetraoxide Derivatives	Benzothieno[3,2-b]	Alkyl chains, Oxygens	420	350	Fluorescent Markers
7-Hydroxy-6-phenyl-4H-thieno[3,2-b]	Thieno[3,2-b]	Phenyl, Hydroxyl	~400 (estimated)	~290 (estimated)	Organic Electronics	Inferred